Cas no 1704086-93-0 (1-(3-bromopyridin-4-yl)cyclopentan-1-amine)

• Product Name: 1-(3-bromopyridin-4-yl)cyclopentan-1-amine
• CAS No: 1704086-93-0
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6003306
• PubChem ID: 84800791
• Update Time: 2025-11-01

1-(3-bromopyridin-4-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)cyclopentan-1-amine
• EN300-1895825
• 1704086-93-0

• Inchi： 1S/C10H13BrN2/c11-9-7-13-6-3-8(9)10(12)4-1-2-5-10/h3,6-7H,1-2,4-5,12H2
• InChI Key： SAFNTCSJDSYARQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCCC1)N

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(3-bromopyridin-4-yl)cyclopentan-1-amine

Introduction to 1-(3-bromopyridin-4-yl)cyclopentan-1-amine (CAS No. 1704086-93-0)

1-(3-bromopyridin-4-yl)cyclopentan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1704086-93-0, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a cyclopentanamine core linked to a brominated pyridine moiety, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The presence of both aromatic and aliphatic moieties makes it a valuable scaffold for developing novel bioactive molecules.

The bromopyridine component is particularly noteworthy, as halogenated pyridines are widely recognized for their role in medicinal chemistry. They often serve as key pharmacophores in small-molecule drugs, contributing to interactions with biological targets such as enzymes and receptors. The bromine atom, in particular, can enhance binding affinity and metabolic stability, making such compounds attractive for further derivatization. In contrast, the cyclopentan-1-amine backbone provides a rigid yet flexible structure, allowing for conformational adjustments that may optimize pharmacokinetic profiles.

Recent advancements in computational chemistry and machine learning have enabled more efficient screening of such heterocyclic compounds for biological activity. Researchers have leveraged these tools to predict the potential of 1-(3-bromopyridin-4-yl)cyclopentan-1-amine as a lead compound for various therapeutic areas. For instance, studies suggest that analogs with similar scaffolds may exhibit inhibitory effects on kinases and other enzymes implicated in cancer and inflammatory diseases. The bromine substituent on the pyridine ring is particularly interesting, as it can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional pharmacophoric elements.

In the context of drug development, the synthesis of 1-(3-bromopyridin-4-yl)cyclopentan-1-amine has been optimized using modern synthetic methodologies. Transition-metal-catalyzed reactions play a crucial role here, enabling the formation of complex cyclic structures with high regioselectivity. For example, palladium-catalyzed coupling reactions have been employed to link the bromopyridine and cyclopentanamine units efficiently. These advances in synthetic chemistry have reduced reaction times and improved yields, making it feasible to produce larger quantities of the compound for downstream applications.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have focused on its interaction with protein targets, particularly those involved in signal transduction pathways. Preliminary data indicate that derivatives of 1-(3-bromopyridin-4-yl)cyclopentan-1-amine may modulate the activity of proteins such as Janus kinases (JAKs) and tyrosine kinases. Such modulations are relevant in diseases like rheumatoid arthritis and certain types of cancer, where aberrant kinase activity contributes to pathogenesis.

Moreover, the compound’s structural features make it a promising candidate for developing central nervous system (CNS) therapeutics. The cyclopentanamine moiety is known to enhance blood-brain barrier penetration, while the bromopyridine segment can interact with neurotransmitter receptors or transporters. Ongoing research aims to explore its effects on monoamine oxidase (MAO) inhibition or modulation of GABAergic systems. These investigations are supported by computational modeling efforts that predict favorable binding affinities and selectivity profiles.

From a chemical biology perspective, 1-(3-bromopyridin-4-yl)cyclopentan-1-amine serves as an excellent starting point for exploring structure-function relationships. By systematically varying substituents on either the pyridine or cyclopentanamine rings, researchers can dissect how specific structural features influence biological activity. This approach is particularly valuable in understanding ligand-receptor interactions at an atomic level.

The synthetic utility of this compound extends beyond pharmaceutical applications. It has been utilized as an intermediate in materials science research, where similar heterocyclic structures contribute to the development of organic semiconductors or liquid crystals. The bromine atom’s reactivity allows for further functionalization into more complex molecules with tailored electronic properties.

In conclusion,1-(3-bromopyridin-4-yl)cyclopentan-1-amine (CAS No. 1704086-93-0) represents a fascinating intersection of medicinal chemistry and synthetic organic chemistry. Its unique structural attributes and demonstrated potential in biological assays make it a compelling subject for further investigation. As research methodologies continue to evolve—particularly in areas like high-throughput screening and artificial intelligence-assisted drug design—the role of such versatile intermediates is likely to expand even further.